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  3. (5S,8S,9S,10R,13R,14S,17R)-5-ethenyl-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,4,6,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-one
(5S,8S,9S,10R,13R,14S,17R)-5-ethenyl-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,4,6,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-one (5S,8S,9S,10R,13R,14S,17R)-5-ethenyl-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,4,6,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-one
Brand Name: Vulcanchem
CAS No.: 13946-24-2
VCID: VC0078805
InChI: InChI=1S/C29H48O/c1-7-29-18-14-23-25-12-11-24(21(4)10-8-9-20(2)3)27(25,5)16-15-26(23)28(29,6)17-13-22(30)19-29/h7,20-21,23-26H,1,8-19H2,2-6H3/t21-,23+,24-,25+,26+,27-,28-,29+/m1/s1
SMILES: CC(C)CCCC(C)C1CCC2C1(CCC3C2CCC4(C3(CCC(=O)C4)C)C=C)C
Molecular Formula: C29H48O
Molecular Weight: 412.702

(5S,8S,9S,10R,13R,14S,17R)-5-ethenyl-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,4,6,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-one

CAS No.: 13946-24-2

Cat. No.: VC0078805

Molecular Formula: C29H48O

Molecular Weight: 412.702

* For research use only. Not for human or veterinary use.

(5S,8S,9S,10R,13R,14S,17R)-5-ethenyl-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,4,6,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-one - 13946-24-2

Specification

CAS No. 13946-24-2
Molecular Formula C29H48O
Molecular Weight 412.702
IUPAC Name (5S,8S,9S,10R,13R,14S,17R)-5-ethenyl-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,4,6,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-one
Standard InChI InChI=1S/C29H48O/c1-7-29-18-14-23-25-12-11-24(21(4)10-8-9-20(2)3)27(25,5)16-15-26(23)28(29,6)17-13-22(30)19-29/h7,20-21,23-26H,1,8-19H2,2-6H3/t21-,23+,24-,25+,26+,27-,28-,29+/m1/s1
Standard InChI Key NRQBBSPYANUMBV-MJRPSEIDSA-N
SMILES CC(C)CCCC(C)C1CCC2C1(CCC3C2CCC4(C3(CCC(=O)C4)C)C=C)C

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